2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%

• IUPAC Name: 2-methoxy-5-(4-piperidin-1-ylsulfonylphenyl)phenol
• InChI: InChI=1S/C18H21NO4S/c1-23-18-10-7-15(13-17(18)20)14-5-8-16(9-6-14)24(21,22)19-11-3-2-4-12-19/h5-10,13,20H,2-4,11-12H2,1H3
• InChI Key: DHRZMNSUTLYFMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)O
• Molecular Formula: C18H21NO4S
• DSSTOX Substance ID: DTXSID60685812
• Molecular Weight: 347.4 g/mol
• CAS RN: 1261990-00-4

Description

2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% (2M5PPSP95) is a chemical compound used in a variety of scientific research applications. It is a white, crystalline solid with a molecular weight of 476.6 g/mol and a purity of 95%. 2M5PPSP95 is used in a variety of biochemical and physiological experiments, as it has the ability to act as a substrate in the synthesis of various organic compounds.

Scientific Research Applications

2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has a variety of scientific research applications, including in the synthesis of organic compounds, in the study of biochemical and physiological processes, and in the development of therapeutic agents. 2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been used in the synthesis of a variety of organic compounds, including polymers-based materials, small molecules, and peptides. It has also been used in the study of biochemical and physiological processes, such as the regulation of cell signaling pathways and the metabolism of drugs. Finally, 2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been used in the development of therapeutic agents, such as antibiotics and anti-cancer drugs.

Mechanism of Action

2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% acts as a substrate in the synthesis of various organic compounds. It is a nucleophile, meaning it can react with electrophiles to form covalent bonds. It can also act as a catalyst, speeding up the reaction rate of organic compounds.
Biochemical and Physiological Effects
2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. It has also been shown to inhibit the activity of certain proteins, such as the enzyme 5-lipoxygenase (5-LOX), which is involved in the metabolism of arachidonic acid. In addition, 2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been shown to have anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has a number of advantages for lab experiments. It is a relatively inexpensive and readily available compound, making it ideal for use in a variety of scientific research applications. It is also easy to synthesize from commercially available starting materials, making it a useful tool for researchers. However, 2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% also has some limitations. It is a relatively unstable compound, which can make it difficult to store and handle. In addition, it can be toxic if not handled properly.

Future Directions

Future research on 2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% could focus on further elucidating its biochemical and physiological effects. It could also focus on its potential therapeutic applications, such as in the treatment of cancer or inflammation. Additionally, further research could be done to improve the stability of the compound, making it easier to store and handle. Finally, research could be done to explore the potential of 2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% as a catalyst for the synthesis of organic compounds.

Synthesis Methods

2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% can be synthesized through a two-step process. The first step involves the reaction of 4-(piperidin-1-ylsulfonyl)phenol with 2-methoxy-5-chlorophenol in the presence of a base, such as sodium hydroxide, to form 2-Methoxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%. The second step involves the removal of the chlorine atom from the resulting compound using a reducing agent, such as sodium borohydride.